5-(4-chloro-2-nitrophenyl)-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide
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Description
5-(4-chloro-2-nitrophenyl)-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide is a useful research compound. Its molecular formula is C18H12ClFN2O4 and its molecular weight is 374.75. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Development
In medicinal chemistry, the manipulation of structural elements similar to those in 5-(4-chloro-2-nitrophenyl)-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide has led to the development of novel inhibitors targeting key biological pathways. For instance, Palanki et al. (2000) conducted structure-activity relationship studies on compounds inhibiting NF-kappaB and AP-1 gene expression, highlighting the importance of specific substitutions on the pyrimidine ring for activity and bioavailability, which could be relevant for derivatives of the mentioned compound (Palanki et al., 2000). Similarly, the development of PET tracers for serotonin 5-HT1A receptors, as described by García et al. (2014), demonstrates the application of fluorine and nitro substitutions in enhancing receptor affinity and selectivity, potentially applicable to the furan-carboxamide structure for neuroimaging purposes (García et al., 2014).
Antimicrobial and Antipathogenic Research
The search for new antimicrobial agents has also leveraged the structural motifs present in this compound. Limban et al. (2011) synthesized and characterized a number of acylthioureas with significant antipathogenic activity, emphasizing the role of halogen atoms in enhancing antibacterial and antibiofilm properties (Limban et al., 2011). This suggests potential for derivatives of the compound to serve as frameworks for developing new antimicrobial agents.
Synthetic Methodologies and Chemical Properties
The compound's structure, featuring halogen substitutions and the furan ring, positions it as a candidate for various synthetic methodologies aimed at creating heterocyclic compounds. For instance, the solid-phase synthesis approach described by Lee et al. (1999) for the preparation of substituted benzodiazepinones indicates the potential for using similar strategies to synthesize derivatives of this compound for pharmaceutical applications (Lee et al., 1999).
Properties
IUPAC Name |
5-(4-chloro-2-nitrophenyl)-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClFN2O4/c1-10-15(18(23)21-13-5-3-12(20)4-6-13)9-17(26-10)14-7-2-11(19)8-16(14)22(24)25/h2-9H,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZJHAVVIEGDHQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C2=C(C=C(C=C2)Cl)[N+](=O)[O-])C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClFN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.